Cas no 19989-64-1 (Ethyl benzo[d]thiazole-6-carboxylate)

• Product Name: Ethyl benzo[d]thiazole-6-carboxylate
• CAS No: 19989-64-1
• MF: C₁₀H₉NO₂S
• MW: 207.248961210251
• MDL: MFCD02089769
• CID: 123880
• PubChem ID: 10512520
• Update Time: 2025-11-02

Ethyl benzo[d]thiazole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl benzo[d]thiazole-6-carboxylate
• 6-Benzothiazolecarboxylic acid ethyl ester
• ethyl 1,3-benzothiazole-6-carboxylate
• 6-ethoxycarbonylbenzothiazole
• Benzothiazol-6-carbonsaeure-aethylester
• benzothiazole-6-carboxylic acid ethyl ester
• Ethyl benzothiazole-6-carboxylate
• A23718
• 6-Benzothiazolecarboxylic acid, ethyl ester
• 19989-64-1
• ethylbenzo[d]thiazole-6-carboxylate
• CS-0096144
• AKOS005259778
• AYOJYVVHVFIOLK-UHFFFAOYSA-N
• MFCD02089769
• DTXSID30441048
• AS-69278
• 6-Benzothiazolecarboxylicacid,ethylester(6CI,8CI,9CI)
• SY317243
• SCHEMBL2665689
• InChI=1/C10H9NO2S/c1-2-13-10(12)7-3-4-8-9(5-7)14-6-11-8/h3-6H,2H2,1H
• FT-0736110
• DB-012431

• MDL： MFCD02089769
• Inchi： 1S/C10H9NO2S/c1-2-13-10(12)7-3-4-8-9(5-7)14-6-11-8/h3-6H,2H2,1H3
• InChI Key： AYOJYVVHVFIOLK-UHFFFAOYSA-N
• SMILES： S1C=NC2C=CC(C(=O)OCC)=CC1=2

Computed Properties

• Exact Mass: 207.03500
• Monoisotopic Mass: 207.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• PSA: 67.43000
• LogP: 2.47300

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on Ethyl benzo[d]thiazole-6-carboxylate

Comprehensive Guide to Ethyl benzo[d]thiazole-6-carboxylate (CAS No. 19989-64-1): Properties, Applications, and Market Insights

Ethyl benzo[d]thiazole-6-carboxylate (CAS No. 19989-64-1) is a specialized organic compound widely recognized for its unique chemical structure and versatile applications in pharmaceuticals, agrochemicals, and material science. This ester derivative of benzo[d]thiazole has garnered significant attention due to its role as a key intermediate in synthesizing bioactive molecules. With the growing demand for heterocyclic compounds in drug discovery, understanding the properties and uses of Ethyl benzo[d]thiazole-6-carboxylate is essential for researchers and industry professionals.

The molecular formula of Ethyl benzo[d]thiazole-6-carboxylate is C₁₀H₉NO₂S, featuring a benzothiazole core with an ester functional group at the 6-position. This configuration imparts distinct reactivity, making it valuable for cross-coupling reactions and organocatalysis. Recent studies highlight its potential in designing fluorescent probes and OLED materials, aligning with the global push for advanced optoelectronic devices.

In pharmaceuticals, Ethyl benzo[d]thiazole-6-carboxylate serves as a precursor for kinase inhibitors and antimicrobial agents. Its scaffold is frequently employed in medicinal chemistry to enhance drug bioavailability. A 2023 Journal of Medicinal Chemistry study emphasized its utility in developing anticancer candidates, particularly targeting protein-protein interactions. This aligns with trending searches like "benzothiazole derivatives in cancer therapy" and "heterocyclic compounds for drug design," reflecting industry interest.

The agrochemical sector utilizes Ethyl benzo[d]thiazole-6-carboxylate to synthesize crop protection agents. Its derivatives exhibit herbicidal and fungicidal properties, addressing the demand for sustainable pesticides—a hot topic given the EU's 2030 Farm-to-Fork strategy. Researchers are exploring its potential in green chemistry applications, such as biodegradable plant growth regulators, responding to queries like "eco-friendly agrochemical intermediates."

From a commercial perspective, the global market for benzothiazole-based compounds is projected to grow at a CAGR of 5.8% (2023–2030), driven by Asia-Pacific's pharmaceutical boom. Suppliers of Ethyl benzo[d]thiazole-6-carboxylate are increasingly adopting continuous flow chemistry to improve yield—a technique frequently searched alongside "scaling up heterocyclic synthesis." Regulatory compliance (e.g., REACH, FDA GMP) remains a critical consideration, as noted in recent LinkedIn discussions on specialty chemical sourcing.

Innovations in catalytic esterification have optimized the production of Ethyl benzo[d]thiazole-6-carboxylate, reducing byproducts. A 2024 ACS Sustainable Chemistry paper demonstrated a solvent-free method using enzyme-mimetic catalysts, resonating with searches for "energy-efficient chemical processes." These advancements support SDG 12 (Responsible Consumption), a key focus in ESG-driven investments.

Analytical characterization of Ethyl benzo[d]thiazole-6-carboxylate typically involves HPLC-MS and NMR spectroscopy. A recent Analytical Methods article highlighted a novel UPLC-PDA protocol for purity assessment—information highly sought after in forums like ResearchGate. Proper storage recommendations (2–8°C under inert atmosphere) are crucial, as stability data feature prominently in chemical procurement inquiries.

Future research directions include exploring metal-organic frameworks (MOFs) incorporating Ethyl benzo[d]thiazole-6-carboxylate for gas storage—a topic gaining traction in materials science circles. Patent analysis reveals growing IP activity around its polymeric applications, particularly in self-healing coatings, answering queries like "smart materials from heterocycles."

In summary, Ethyl benzo[d]thiazole-6-carboxylate (CAS No. 19989-64-1) represents a multifaceted compound bridging pharmaceutical innovation, sustainable agriculture, and advanced materials. Its evolving applications underscore the importance of structural diversification in modern chemistry, making it a compound to watch in both academic and industrial settings.